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Introduction

This document provides a detailed protocol for the covalent labeling of antibodies with the far-
red fluorescent dye, Cy5.5. While the user specified Cy5.5-COOH chloride, direct conjugation
of antibodies with a carboxylic acid moiety is not a standard laboratory procedure as it requires
chemical activation to react with the amine groups on the antibody. The widely adopted and
recommended method involves the use of an amine-reactive derivative, typically the N-
hydroxysuccinimidyl (NHS) ester of Cy5.5 (Cy5.5-NHS ester). This protocol will, therefore,
focus on the use of Cy5.5-NHS ester for labeling primary amines (specifically, the e-amino
groups of lysine residues) on an antibody.

The resulting Cy5.5-labeled antibody conjugates are ideal for a variety of fluorescence-based
applications, including flow cytometry, immunofluorescence microscopy, and in vivo imaging,
due to the high extinction coefficient and emission in the far-red spectrum, which minimizes
autofluorescence from biological samples.[1][2]

Materials and Reagents
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Reagent/Material

Specifications

Storage

Antibody

Purified, in amine-free buffer
(e.g., PBS)

2-8°C or -20°C

Cy5.5-NHS ester

Lyophilized powder

< -20°C, desiccated, protected

from light

Anhydrous Dimethyl Sulfoxide
(DMSO0)

High-purity

Room temperature, desiccated

Reaction Buffer

0.1 M Sodium Bicarbonate, pH
8.5-9.0

Room temperature

Quenching Reagent

1 M Tris-HCI, pH 8.0 0r 1.5 M
Hydroxylamine, pH 8.5

Room temperature

Purification Column

e.g., Sephadex™ G-25,
BioGel® P-30, or spin
desalting columns (7K MWCO)

Room temperature

Collection Tubes

1.5 mL microcentrifuge tubes

Room temperature

Capable of measuring

Spectrophotometer absorbance at 280 nm and N/A
~675 nm
Quartz Cuvette UV-transparent N/A

Experimental Protocols
Antibody Preparation

It is critical to ensure the antibody is in a buffer free of primary amines (e.qg., Tris, glycine) and
stabilizing proteins like bovine serum albumin (BSA) or gelatin, as these will compete with the

antibody for reaction with the Cy5.5-NHS ester.[2][3]

« If the antibody solution contains interfering substances, it must be purified. This can be

achieved through dialysis against 1X PBS (pH 7.2-7.4) or by using an antibody purification

kit.[3]
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e The recommended antibody concentration for labeling is 2-10 mg/mL.[4]

Preparation of Cy5.5-NHS Ester Stock Solution

o Allow the vial of Cy5.5-NHS ester to equilibrate to room temperature before opening to
prevent moisture condensation.

e Prepare a 10 mg/mL stock solution of the Cy5.5-NHS ester by dissolving it in anhydrous
DMSO.[5][6] This should be done immediately before use as NHS esters are susceptible to
hydrolysis.[6]

Antibody Labeling Reaction

The efficiency of the labeling reaction is dependent on the pH of the reaction buffer and the
molar ratio of dye to antibody.

e pH Adjustment: For optimal labeling, the pH of the antibody solution should be between 8.0
and 9.0.[7] Add 1/10th volume of 1 M sodium bicarbonate buffer (pH 8.5-9.0) to your
antibody solution. For example, add 10 pyL of 1 M sodium bicarbonate to 100 pL of antibody
solution.[2]

» Molar Ratio Calculation: The optimal molar ratio of Cy5.5-NHS ester to antibody can vary. A
common starting point is a 10:1 to 20:1 molar ratio of dye to antibody.[8][9] This ratio may
need to be optimized to achieve the desired degree of labeling.

» Reaction: While gently vortexing the antibody solution, slowly add the calculated amount of
the Cy5.5-NHS ester stock solution.

 Incubation: Incubate the reaction mixture for 1 hour at room temperature with continuous
stirring or rotation, protected from light.[5][6]

Quenching the Reaction (Optional)

To stop the labeling reaction, a quenching reagent can be added.

e Add 1/10th volume of 1 M Tris-HCI (pH 8.0) or 1.5 M hydroxylamine (pH 8.5) to the reaction
mixture.[1]
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e Incubate for 10-30 minutes at room temperature.[1]

Purification of the Labeled Antibody

It is essential to remove any unconjugated Cy5.5 dye from the labeled antibody. This can be
achieved using size exclusion chromatography.

Equilibrate the desalting column (e.g., Sephadex G-25) with 1X PBS (pH 7.2-7.4).[5]

Apply the reaction mixture to the top of the column.

Elute the labeled antibody with 1X PBS. The labeled antibody will be in the first colored
fraction to elute from the column. The smaller, unconjugated dye molecules will elute later.

Collect the fractions containing the labeled antibody.

Determination of the Degree of Labeling (DOL)

The Degree of Labeling (DOL) is the average number of dye molecules conjugated to each
antibody molecule. An optimal DOL is typically between 2 and 10.[10][11]

e Spectrophotometric Measurement:

o Measure the absorbance of the purified, labeled antibody solution at 280 nm (A280) and at
the maximum absorbance of Cy5.5 (approximately 675 nm, Amax).[12][13]

e Calculations:

o The concentration of the antibody is calculated using the following formula: Antibody
Concentration (M) = [A280 - (Amax x CF)] / eantibody Where:

» A280 is the absorbance of the conjugate at 280 nm.

= Amax is the absorbance of the conjugate at the absorption maximum of Cy5.5 (~675
nm).

= CF is the correction factor for the absorbance of Cy5.5 at 280 nm (A280 / Amax of the
free dye). For Cy5.5, this is approximately 0.05.
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= gantibody is the molar extinction coefficient of the antibody at 280 nm. For a typical 1gG,
this is approximately 210,000 M-1cm-1.[11]

o The concentration of the Cy5.5 dye is calculated as: Cy5.5 Concentration (M) = Amax /
€Cy5.5 Where:

» eCy5.5 is the molar extinction coefficient of Cy5.5 at its Amax (~250,000 M-1cm-1).

o The Degree of Labeling is then calculated as: DOL = Cy5.5 Concentration (M) / Antibody
Concentration (M)

Quantitative Data Summary

Parameter Recommended Value
Antibody Concentration 2-10 mg/mL

Reaction Buffer pH 8.0-9.0

Molar Ratio (Dye:Antibody) 10:1 to 20:1 (to be optimized)
Incubation Time 1 hour

Incubation Temperature Room Temperature

Optimal Degree of Labeling (DOL) 2-10

Experimental Workflow Diagram
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Caption: Workflow for labeling antibodies with Cy5.5-NHS ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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